Cas no 2227676-95-9 ((2S)-1-(furan-3-yl)propan-2-ol)

• Product Name: (2S)-1-(furan-3-yl)propan-2-ol
• CAS No: 2227676-95-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 6008259
• PubChem ID: 102163628
• Update Time: 2025-05-26

(2S)-1-(furan-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(furan-3-yl)propan-2-ol
• EN300-1832259
• 2227676-95-9

• Inchi： 1S/C7H10O2/c1-6(8)4-7-2-3-9-5-7/h2-3,5-6,8H,4H2,1H3/t6-/m0/s1
• InChI Key： ZFPVXCWGCYVADE-LURJTMIESA-N
• SMILES： O[C@@H](C)CC1=COC=C1

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.4Ų

Additional information on (2S)-1-(furan-3-yl)propan-2-ol

Recent Advances in the Study of (2S)-1-(furan-3-yl)propan-2-ol (CAS: 2227676-95-9) in Chemical Biology and Pharmaceutical Research

The compound (2S)-1-(furan-3-yl)propan-2-ol (CAS: 2227676-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral alcohol, featuring a furan ring, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements in the study of (2S)-1-(furan-3-yl)propan-2-ol is its application in the development of novel antiviral agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA viruses, including SARS-CoV-2. The researchers utilized molecular docking and in vitro assays to identify the optimal stereochemistry and substitution patterns, with the (2S)-configuration showing superior binding affinity to viral proteases. These findings underscore the potential of (2S)-1-(furan-3-yl)propan-2-ol as a scaffold for designing next-generation antiviral drugs.

In addition to its antiviral properties, (2S)-1-(furan-3-yl)propan-2-ol has been investigated for its anti-inflammatory effects. A recent preprint on bioRxiv reported that this compound can selectively inhibit the NF-κB signaling pathway, which plays a critical role in chronic inflammation. The study employed a combination of biochemical assays and cell-based models to elucidate the mechanism of action, revealing that the furan ring contributes to the compound's ability to disrupt protein-protein interactions involved in inflammatory responses. These results suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the use of (2S)-1-(furan-3-yl)propan-2-ol in asymmetric synthesis. A 2024 publication in *Organic Letters* detailed an efficient enzymatic resolution method for producing enantiomerically pure forms of this compound. The researchers utilized lipase-catalyzed transesterification to achieve high enantioselectivity, paving the way for scalable production of chiral building blocks for pharmaceuticals. This methodological advancement addresses previous challenges in obtaining optically pure (2S)-1-(furan-3-yl)propan-2-ol, which had limited its broader application in drug development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (2S)-1-(furan-3-yl)propan-2-ol derivatives. A recent review in *Drug Discovery Today* highlighted the need for further structural modifications to improve metabolic stability and bioavailability. Computational modeling and structure-activity relationship (SAR) studies are ongoing to identify analogs with enhanced drug-like properties while retaining biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, (2S)-1-(furan-3-yl)propan-2-ol (CAS: 2227676-95-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span antiviral therapy, anti-inflammatory drug development, and asymmetric synthesis, with recent studies providing valuable insights into its mechanism of action and synthetic accessibility. Future research should focus on addressing pharmacokinetic limitations and exploring additional therapeutic targets to fully realize its potential in medicine.